Cas no 1521399-36-9 (6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers
• CAS No: 1521399-36-9
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• MDL: MFCD29500076
• CID: 4603804
• PubChem ID: 82612640
• Update Time: 2025-07-02

6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 6-oxo-4-(trifluoromethyl)-
• 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid
• 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers

• MDL： MFCD29500076
• Inchi： 1S/C7H8F3NO3/c8-7(9,10)4-1-5(12)11-2-3(4)6(13)14/h3-4H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： SIWWQHCGXDZKKN-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(C(F)(F)F)C(C(O)=O)C1

Additional information on 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers

Introduction to 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers (CAS No: 1521399-36-9)

6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers, identified by the Chemical Abstracts Service Number (CAS No) 1521399-36-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This mixture of diastereomers exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a trifluoromethyl group and a piperidine ring in its molecular structure contributes to its distinct reactivity and potential applications in drug development.

The compound's structure, characterized by a piperidine core substituted with a carboxylic acid group at the 3-position, an oxo group at the 6-position, and a trifluoromethyl group at the 4-position, endows it with specific electronic and steric properties. These features are particularly relevant in the design of molecules targeting neurological and inflammatory pathways. Recent studies have highlighted the compound's potential as a building block for synthesizing novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor interactions.

In the realm of drug discovery, the diastereomeric mixture presents an interesting challenge and opportunity for chemists. Diastereomers, while sharing the same molecular formula, differ in their spatial arrangement, which can lead to varying biological activities. The study of this mixture allows researchers to explore the influence of stereochemistry on pharmacological properties, providing insights into optimizing drug design for improved efficacy and reduced side effects. This aspect is particularly crucial in developing treatments for complex diseases where subtle structural differences can significantly impact therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, Mixture of diastereomers. These methods often involve multi-step organic transformations that highlight the compound's versatility as a synthetic intermediate. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group with high selectivity, while asymmetric synthesis techniques have been utilized to generate specific diastereomers with desired stereochemical outcomes.

The trifluoromethyl group is a key feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature increases the lipophilicity of attached molecules, which can improve their penetration across biological membranes. This property is particularly valuable in designing small molecule drugs that require efficient delivery to target tissues. Additionally, the presence of fluorine atoms can influence hydrogen bonding interactions, further modulating the pharmacokinetic profile of drug candidates.

The piperidine ring itself is a common motif in medicinal chemistry due to its prevalence in biologically active compounds. It serves as a scaffold that can be modified to achieve specific pharmacological effects. In particular, piperidine derivatives have shown promise in treating neurological disorders such as depression and epilepsy. The oxo group at the 6-position adds another layer of functional diversity, allowing for further derivatization through oxidation or reduction reactions. This flexibility makes 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid a versatile precursor for synthesizing a wide range of pharmacologically relevant compounds.

Current research is exploring the potential applications of this compound in treating inflammation-related diseases. Studies suggest that derivatives of this molecule may interact with inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The trifluoromethyl group's ability to enhance binding affinity could be leveraged to develop more potent inhibitors with improved selectivity over existing drugs. Such developments could lead to novel therapeutics with fewer off-target effects and better patient outcomes.

In addition to its pharmaceutical applications, 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid has shown promise in materials science research. Its unique structural features make it a candidate for developing advanced polymers or liquid crystals with tailored properties. For instance, the combination of fluorine atoms and heterocyclic rings can impart special electronic or optical characteristics to materials derived from this compound. Such applications could span from electronic displays to specialty coatings, showcasing the broad utility of this versatile chemical entity.

The synthesis and characterization of this mixture of diastereomers also contribute to our understanding of stereochemistry in molecular recognition processes. By studying how different diastereomers interact with biological targets, researchers can gain insights into how chirality influences drug-receptor binding affinity and specificity. This knowledge is crucial for designing drugs that are not only effective but also safe and well-tolerated by patients. The detailed analysis of this compound's diastereomers provides valuable data for computational modeling studies aimed at predicting biological activity.

In conclusion, 6-oxo-4-(trifluoromethyl)piperidine-3-carboxylic acid, CAS No: 1521399-36-9, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a synthetic intermediate allows for the development of novel therapeutic agents targeting various diseases, while its diastereomeric mixture offers opportunities for exploring stereochemical influences on biological activity. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in both academic research and industrial applications.